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Compound of Interest

Compound Name: 4-Hydroxypyridazine

CAS No.:
17417-57-1; 17417-57-1 ; 20733-

10-2

Cat. No.: B2754419

Get Quote

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Document Focus: Mechanistic rationale, validated step-by-step protocols, and in-process

quality controls for the synthesis of 4-hydroxypyridazine and its functionalized derivatives.

Introduction & Mechanistic Rationale
The pyridazine scaffold is a privileged structure in medicinal chemistry, frequently utilized in the

development of kinase inhibitors, antiviral agents, and agricultural chemicals. Specifically, 4-
hydroxypyridazine (also known as pyridazin-4-ol, CAS: 20733-10-2) serves as a critical

intermediate.

From a mechanistic standpoint, 4-hydroxypyridazine exhibits significant tautomerism. In polar

solvents, it exists predominantly in its oxo form, pyridazin-4(1H)-one [5]. This tautomeric

equilibrium significantly impacts its reactivity; the oxygen atom is less nucleophilic than a

standard phenolic hydroxyl group, which dictates the necessity for specific alkylation or cross-

coupling conditions during downstream drug development.
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Direct synthesis of the unsubstituted 4-hydroxypyridazine core is notoriously challenging due

to the electron-deficient nature of the diazine ring. Therefore, the most robust industrial and

laboratory-scale approach relies on a three-step sequence starting from the inexpensive 3,6-

dichloropyridazine:

Electrophilic Chlorination: Forcing conditions are used to chlorinate the sterically hindered 4-

position [3].

Regioselective

Hydrolysis: The C4-chlorine is highly activated by the adjacent ring nitrogens and the
inductive pull of the C3/C6 chlorines, allowing for selective displacement by hydroxide [3].

Catalytic Hydrogenolysis: A global palladium-catalyzed dechlorination removes the C3 and

C6 chlorines to yield the final unsubstituted core.

For highly functionalized derivatives (e.g., 6-substituted 4-hydroxypyridazine-3-carboxylates),

traditional substitution is inflexible. In these cases, modern Organophosphorus-Catalyzed

Diaza-Wittig Reactions are employed to construct the ring de novo from diazo precursors[1, 2].

Synthetic Workflow Visualization
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Figure 1: Three-step synthetic workflow for 4-Hydroxypyridazine from 3,6-Dichloropyridazine.

Quantitative Data & Characterization
To ensure reproducibility, all quantitative data and expected physicochemical properties for the

intermediates and the target molecule are summarized below.

Table 1: Physicochemical Properties of Key Intermediates & Target
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Compound CAS Number
Molecular
Weight

Melting Point Appearance

3,6-

Dichloropyridazin

e

141-30-0 148.98 g/mol 65–69 °C Off-white solid

3,4,6-

Trichloropyridazi

ne

6082-66-2 183.42 g/mol 55–58 °C White powder [3]

3,6-Dichloro-4-

hydroxypyridazin

e

2779-81-9 164.98 g/mol 199–200 °C Yellow solid [4]

4-

Hydroxypyridazin

e

20733-10-2 96.09 g/mol 228–231 °C Beige solid [1]

Table 2: Reaction Optimization & Validation Parameters

Step Reaction Type Key Reagents Target Yield
IPQC
Validation
Marker

1 Chlorination gas, 160 °C ~90%

GC-MS:

182 (

for trichloro)

2 Selective 15% NaOH, 100

°C
~91%

FTIR: Broad -OH

stretch at ~3200

cm⁻¹

3 Hydrogenolysis , 10% Pd/C, >85%

LC-MS:

97.0

(No Cl isotopes)
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Step-by-Step Experimental Protocols
Protocol A: Traditional Multi-Step Synthesis of the
Unsubstituted Core
Step 1: Electrophilic Chlorination to 3,4,6-Trichloropyridazine Causality: The pyridazine ring is

highly electron-deficient. To force chlorination at the C4 position, elevated temperatures and a

continuous feed of chlorine gas are required [3].

Charge a glass-lined reactor with 10.0 g of 3,6-dichloropyridazine.

Heat the reactor to 160 °C under stirring until the starting material is fully molten.

Slowly bubble dry chlorine (

) gas through the melt. Maintain the temperature at 160 °C for 10 hours.

Quench & Isolate: Carefully pour the hot reaction mixture into 4 L of cold petroleum ether.

Allow the mixture to crystallize at room temperature.

Filter the precipitate via suction and dry under vacuum to afford 3,4,6-trichloropyridazine as a

white powder. Self-Validation Checkpoint: TLC (Hexane:EtOAc 4:1) should show complete

consumption of the starting material. GC-MS must confirm the addition of a third chlorine

atom (

~182, exhibiting a classic trichloro isotopic pattern).

Step 2: Selective

Hydrolysis to 3,6-Dichloro-4-hydroxypyridazine Causality: The use of exactly 15% aqueous
NaOH is critical. Lower concentrations result in sluggish kinetics, while higher concentrations
risk over-hydrolysis at the C3/C6 positions. The C4-chlorine is the most electrophilic due to the
combined inductive effects of the flanking halogens [3].

Suspend 5.0 g of 3,4,6-trichloropyridazine in 30 mL of 15% aqueous NaOH.

Heat the mixture to reflux (100 °C) and maintain for 8 hours. The solid will gradually dissolve

as the phenoxide-equivalent sodium salt is formed.
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Cool the reaction mixture to 0–5 °C in an ice bath.

Acidification: Slowly add concentrated HCl dropwise until the pH reaches exactly 1.0. This

protonates the intermediate and induces rapid crystallization.

Filter the light yellow precipitate, wash with cold deionized water, and recrystallize from

absolute ethanol. Dry under vacuum to yield 3,6-dichloro-4-hydroxypyridazine [3, 4]. Self-

Validation Checkpoint: The product should melt sharply at 199–200 °C. LC-MS will show

165

.

Step 3: Catalytic Hydrogenolysis to 4-Hydroxypyridazine Causality: Palladium on carbon

(Pd/C) efficiently reduces aryl chlorides. However, the reaction generates HCl, which will

poison the Pd catalyst. Adding a base (like triethylamine) scavenges the acid, ensuring the

reaction proceeds to completion.

Dissolve 4.1 g of 3,6-dichloro-4-hydroxypyridazine in 50 mL of anhydrous methanol.

Add 2.5 molar equivalents of triethylamine (

) to act as an acid scavenger.

Carefully add 0.4 g of 10% Pd/C (approx. 10 wt%).

Purge the reaction flask with nitrogen (

) three times, followed by hydrogen (

) gas.

Stir the mixture vigorously under a hydrogen atmosphere (1 atm via balloon) at room

temperature for 12 hours.

Workup: Purge the flask with

. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad
with hot methanol.
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Concentrate the filtrate in vacuo and purify the crude residue via silica gel chromatography

(EtOAc/MeOH = 9:1) or recrystallization to afford pure 4-hydroxypyridazine. Self-Validation

Checkpoint: Hydrogen uptake will visibly cease when dechlorination is complete. The

complete absence of chlorine isotopic clusters in mass spectrometry (

97.0

) confirms global dechlorination.

Protocol B: Modern Catalytic Diaza-Wittig Approach (For
Functionalized Derivatives)
Causality: When complex, stereocenter-containing, or highly functionalized 6-substituted 4-
hydroxypyridazines are required, harsh chlorination/dechlorination is incompatible. The

organophosphorus-catalyzed Diaza-Wittig reaction builds the pyridazine ring directly from an

-diazo-

-ketoester, utilizing a phospholene oxide catalyst and a silane reducing agent [1, 2].

Dissolve the

-diazo-

-ketoester precursor (1.0 mmol) in 10 mL of anhydrous acetonitrile under argon.

Add 1-hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide (IBX) (1.3 mmol) and reflux for 2 hours.

Filter and concentrate the filtrate.

Re-dissolve the crude intermediate in 5 mL of toluene. Add the phospholene oxide catalyst

(10 mol%) followed by diphenylsilane (1.1 mmol).

Heat the mixture at 100 °C for 16 hours. The silane continuously reduces the

catalyst back to its active

state in situ.

Cool to room temperature. The functionalized 4-hydroxypyridazine derivative will

precipitate and can be isolated via simple filtration and washing with diisopropyl ether [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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